molecular formula C16H12F2O4 B6410505 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% CAS No. 1261909-76-5

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95%

Cat. No. B6410505
CAS RN: 1261909-76-5
M. Wt: 306.26 g/mol
InChI Key: YIYUUGJCAKJHMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% (4-EFEFBA) is a novel fluorinated compound that has been used in a variety of scientific research applications. 4-EFEFBA has been utilized as a reagent in organic synthesis, as a building block for the synthesis of other compounds, and as a potential therapeutic agent.

Scientific Research Applications

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a building block for the synthesis of other compounds, and as a potential therapeutic agent. For example, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% has been used in the synthesis of fluorinated alkylating agents, which are used in the treatment of cancer. 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% has also been used in the synthesis of fluorinated heterocycles, which are used in the synthesis of drugs and other compounds.

Mechanism of Action

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% is thought to act as an inhibitor of enzymes involved in cell metabolism. Specifically, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% is thought to inhibit the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. Inhibition of this enzyme leads to a decrease in the production of fatty acids, which can have a variety of effects on cell metabolism.
Biochemical and Physiological Effects
Inhibition of acetyl-CoA carboxylase by 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% can lead to a variety of biochemical and physiological effects. In particular, inhibition of this enzyme leads to a decrease in the production of fatty acids, which can lead to decreased levels of cholesterol and triglycerides in the blood. In addition, inhibition of this enzyme can lead to increased levels of glucose in the blood, which can lead to increased energy levels.

Advantages and Limitations for Lab Experiments

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% is relatively non-toxic, making it suitable for use in experiments involving animals. However, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% is not suitable for use in experiments involving humans, as it has not been approved for use in humans.

Future Directions

The potential future directions for 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In particular, further research is needed to determine whether 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% can be used as a therapeutic agent for the treatment of diseases such as cancer and diabetes. In addition, further research is needed to determine whether 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% can be used as a reagent in the synthesis of other compounds. Finally, further research is needed to determine the potential toxicity of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% and its potential side effects.

Synthesis Methods

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% can be synthesized via a two-step process. The first step involves the reaction of 4-fluorobenzoyl chloride with 3-fluorophenol in the presence of triethylamine. This reaction yields 4-[4-fluorophenyl]-3-fluorobenzoic acid. The second step involves the conversion of the acid to its ethoxycarbonyl ester by reacting it with ethyl chloroformate in the presence of potassium carbonate. This reaction yields 4-[4-(ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95%.

properties

IUPAC Name

4-(4-ethoxycarbonyl-3-fluorophenyl)-3-fluorobenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12F2O4/c1-2-22-16(21)12-6-3-9(7-14(12)18)11-5-4-10(15(19)20)8-13(11)17/h3-8H,2H2,1H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YIYUUGJCAKJHMN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12F2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70691944
Record name 4'-(Ethoxycarbonyl)-2,3'-difluoro[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70691944
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

306.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid

CAS RN

1261909-76-5
Record name 4'-(Ethoxycarbonyl)-2,3'-difluoro[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70691944
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.